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Compound of Interest

5-Chloro-1,2-difluoro-3-
Compound Name:

methoxybenzene
CAS No.: 1804875-58-8
Cat. No.: B1460318

Get Quote

Executive Summary & Chemical Identity

5-Chloro-1,2-difluoro-3-methoxybenzene is a specialized halogenated anisole derivative
used primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its
structural motif—combining a lipophilic methoxy group with an electron-withdrawing difluoro-
chloro core—makes it a critical scaffold for modifying metabolic stability and potency in kinase
inhibitors and receptor modulators.

However, its specific substitution pattern presents unique handling challenges, particularly
regarding skin permeation and the potential for hazardous decomposition.

Chemical Identification Table
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Property Detail

CAS Number 1804875-58-8

IUPAC Name 5-Chloro-1,2-difluoro-3-methoxybenzene
Molecular Formula C7HsCIF20

Molecular Weight 178.56 g/mol

Physical State Liguid (at room temperature)

Soluble in DCM, Ethyl Acetate, DMSO;

Solubility L
Immiscible in water

Structural Class Polyhalogenated Aromatic Ether

Hazard Identification & Toxicology (GHS
Framework)

While specific toxicological data for this exact isomer is limited in public registries, its hazard
profile is derived from the Structure-Activity Relationship (SAR) of analogous polyfluorinated
anisoles (e.g., 2,3-difluoroanisole).[1]

Core GHS Classification[1]

» Signal Word:WARNING
e H315: Causes skin irritation.[2][3]
o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[3]

The "Hidden" Hazards: Expert Insight

Beyond the standard irritant classification, researchers must account for two critical factors:

» Enhanced Lipophilicity & Permeation: The combination of fluorine atoms and a methoxy
group significantly increases the compound's logP (lipophilicity). This facilitates rapid
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absorption through the stratum corneum. Standard nitrile gloves may offer insufficient
breakthrough time during prolonged exposure.

o Thermal Decomposition (HF Generation): In the event of a fire or thermal runaway (>200°C),
the C-F bonds will cleave, releasing Hydrogen Fluoride (HF) gas. HF is insidious; it causes
deep tissue necrosis and systemic hypocalcemia often without immediate pain.

Safe Handling & Storage Protocols

Self-Validating Protocol: The "Check-contain-Control" System

A. Engineering Controls[4]

o Primary Barrier: All open handling must occur within a certified chemical fume hood with a
face velocity of 80-100 fpm.

 Inert Atmosphere: Store and handle under nitrogen or argon. While ethers are generally
stable, the electron-deficient ring can be sensitive to moisture-induced hydrolysis over long
storage periods.[1]

B. Personal Protective Equipment (PPE) Matrix

PPE Type Recommendation Rationale

o Sufficient for incidental splash
Gloves (Splash) Nitrile (Double gloved) 1]
only.

) ) ) ] Fluorinated aromatics can
Gloves (Immersion) Silver Shield / Laminate o
swell/permeate nitrile.

— NIOSH N95 + Organic Vapor Required if working outside a
espirator
P Y Cartridge hood (e.qg., spill cleanup).

. ) Face shield required during
Eye Protection Chemical Splash Goggles )
synthesis scale-up (>10g).[1]

C. Storage Conditions

o Temperature: 2—-8°C (Refrigerated).
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e Environment: Store under inert gas (Ar/Nz2). Keep container tightly sealed.

e Incompatibilities: Strong oxidizing agents, strong bases (risk of nucleophilic attack on the
fluorinated ring).

Emergency Response & Decontamination
Firefighting Strategy

e Media: Dry chemical, COz, or alcohol-resistant foam.[1] Do not use a solid water stream, as
it may scatter the liquid.

o Specific Hazard: Combustion releases HCI and HF. Firefighters must wear full turnout gear
with SCBA.

o Post-Fire: Neutralize runoff with calcium oxide (lime) to precipitate fluoride ions before
disposal.

Accidental Release (Spill) Workflow

o Evacuate: Clear the immediate area.

PPE Up: Don Silver Shield gloves and respiratory protection.

Adsorb: Use a non-combustible material (vermiculite or sand). Do not use sawdust (reaction
risk).

Neutralize: Wipe surfaces with a dilute sodium bicarbonate solution.

Disposal: Collect in a dedicated halogenated waste stream.

Application Context: Synthesis & Reactivity

Why this molecule matters: The 1,2-difluoro motif adjacent to a methoxy group creates a
specific electronic environment.[1] The fluorine atoms are highly activated for Nucleophilic
Aromatic Substitution (SnAr), making this molecule a versatile "hub" for building complex
drugs.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.bldpharm.com/products/348-65-2.html
https://www.bldpharm.com/products/348-65-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity Visualization

The following diagram illustrates the logical flow of handling this compound in a synthesis
workflow, highlighting the critical decision points for safety.
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Caption: Operational workflow for 5-Chloro-1,2-difluoro-3-methoxybenzene, emphasizing
thermal control and waste segregation points.

Synthetic Utility Note

In drug design, the chlorine at position 5 allows for Suzuki-Miyaura coupling to extend the
carbon skeleton, while the fluorines at positions 1 and 2 can be selectively displaced by amines
or thiols depending on the base used.[1] This dual-reactivity necessitates strict temperature
control to prevent formation of unwanted regioisomers or runaway exotherms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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